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Compound of Interest

Compound Name: Sodium mentholate

Cat. No.: B092264 Get Quote

Application Notes and Protocols for Anhydrous
Sodium Mentholate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Anhydrous sodium mentholate (C₁₀H₁₉NaO) is a specialty alkoxide base derived from

menthol. Its utility in organic synthesis stems from its properties as a strong, sterically hindered,

non-nucleophilic base. These characteristics make it a valuable reagent in applications

requiring selective deprotonation without competing nucleophilic addition, such as in the

synthesis of complex molecules and active pharmaceutical ingredients (APIs). Due to its

reactivity, particularly with water and air, stringent handling and storage procedures are

imperative to maintain its integrity and ensure laboratory safety.

These application notes provide detailed procedures for the safe handling, storage, and use of

anhydrous sodium mentholate, along with relevant physicochemical data and safety

protocols.

Physicochemical Properties
The properties of anhydrous sodium mentholate are summarized in the table below. As a

hygroscopic solid, its stability is contingent on maintaining anhydrous and inert conditions.
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Property Value Reference(s)

Chemical Formula C₁₀H₁₉NaO [1][2]

Molecular Weight 178.25 g/mol [1]

Appearance White crystalline solid [3]

Boiling Point 222 °C at 760 mmHg [3]

Flash Point 86.7 °C [3]

Vapor Pressure 0.0214 mmHg at 25 °C [3]

Solubility

High solubility in water (with

reaction), ethanol, and

methanol. Low solubility in

non-polar hydrocarbons.

[3]

Stability

Hygroscopic; decomposes in

moist air. Stable under inert,

dry conditions.

[3][4]

Safety, Handling, and Storage
Anhydrous sodium mentholate is classified as a corrosive and flammable solid that reacts

violently with water. Adherence to strict safety protocols is essential.

Hazard Identification and Personal Protective Equipment
(PPE)
Anhydrous sodium mentholate causes severe skin burns and eye damage[1]. It is a

flammable solid and is reactive with water. The following PPE is mandatory when handling this

reagent:

Eye Protection: Chemical safety goggles and a full-face shield.

Skin Protection: A flame-resistant lab coat, worn fully buttoned. Chemical-resistant gloves

(e.g., nitrile, neoprene), with a second pair of gloves recommended.
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Respiratory Protection: In cases of handling powders outside of a glovebox, a NIOSH-

approved respirator with an appropriate cartridge for organic vapors and particulates should

be used.

Footwear: Closed-toe shoes are required.

Storage Procedures
Proper storage is critical to maintain the reactivity of anhydrous sodium mentholate and to

prevent hazardous situations.

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent reaction

with moisture and carbon dioxide from the air.

Container: Keep in a tightly sealed, original container. For long-term storage or frequent use,

consider transferring to a container with a resealable septum cap or a dedicated storage

valve cap.

Location: Store in a cool, dry, well-ventilated area away from sources of ignition and

incompatible materials. A desiccator cabinet is a suitable storage location.

Incompatible Materials: Keep segregated from water, acids, acid chlorides, acid anhydrides,

and oxidizing agents[5].

Safe Handling Workflow
The following diagram outlines the decision-making process for the safe handling of anhydrous

sodium mentholate.
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Safe Handling Workflow for Anhydrous Sodium Mentholate

Start: Need to handle
anhydrous sodium mentholate

Is a glovebox with
inert atmosphere available?

Handle inside glovebox.
- Transfer reagent
- Weigh reagent

- Prepare for reaction

Yes

Use Schlenk line techniques.

No

Confirm all necessary PPE is worn:
- Flame-resistant lab coat

- Chemical goggles & face shield
- Double gloves

Set up reaction under a positive
pressure of inert gas.

Weigh reagent quickly into a
dry, tared, and sealed container

under a blanket of inert gas.

Transfer to reaction vessel via
cannula or by direct addition

under a positive flow of inert gas.

Proceed with reaction.
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Quenching and Disposal of Anhydrous Sodium Mentholate

Start: Residual
Anhydrous Sodium Mentholate

Is the quantity > 2 g?

Contact Environmental
Health and Safety (EHS)

for disposal guidance.

Yes

Place solid in a flask
with a stirrer in a fume hood.

No

End of Disposal

Slowly add anhydrous
isopropanol with stirring.

After the reaction subsides,
slowly add methanol.

Cautiously add water
until all solid dissolves.

Neutralize the resulting solution.

Dispose of as aqueous waste
according to local regulations.

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b092264?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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